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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-hydroxyethyl benzoate (CAS

No. 94-33-7), an organic compound with applications in the cosmetic, pharmaceutical, and

fragrance industries. This document details its chemical structure, physicochemical properties,

and spectroscopic data. Furthermore, it outlines a standard experimental protocol for its

synthesis via esterification and subsequent purification, offering valuable information for

laboratory-scale preparation. The guide is intended to be a key resource for professionals in

research and development.

Chemical Structure and Identification
2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is an ester of

benzoic acid and ethylene glycol. Its structure consists of a benzene ring attached to an ester

group, which is further linked to a 2-hydroxyethyl group.

Structural Formula:

Caption: Synthesis and Purification Workflow for 2-Hydroxyethyl Benzoate.
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2-Hydroxyethyl benzoate may cause skin and eye irritation. It is important to handle the

chemical with appropriate personal protective equipment (PPE), including gloves and safety

glasses, in a well-ventilated area. Avoid inhalation of vapors. In case of accidental ingestion or

excessive inhalation, seek immediate medical attention.

Applications in Drug Development
2-Hydroxyethyl benzoate serves as a versatile intermediate in organic synthesis. Its ester and

hydroxyl functionalities allow for a range of chemical modifications, making it a useful building

block for more complex molecules in drug discovery and development. It is also used in

formulation studies as a solvent or skin-conditioning agent. [1] Disclaimer: This document is

intended for informational purposes for qualified professionals and is not a substitute for

rigorous, validated experimental work. All procedures should be carried out with appropriate

safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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